Cas no 1805953-71-2 (2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine
• CAS No: 1805953-71-2
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4811940
• Update Time: 2025-07-02

2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C7H9F2N3O/c1-13-3-2-4(10)12-7(11)5(3)6(8)9/h2,6H,1H3,(H4,10,11,12)
• InChI Key： LKVLGRRNJFOIEX-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2

Additional information on 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine

Comprehensive Overview of 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805953-71-2)

2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine (CAS No. 1805953-71-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its difluoromethyl and methoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its diamino moiety enables selective modifications for targeted therapies.

The growing demand for fluorinated pyridine derivatives in modern chemistry underscores the importance of compounds like 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine. Fluorination is a key strategy in medicinal chemistry to enhance metabolic stability and bioavailability, making this compound a valuable building block for small-molecule inhibitors and enzyme modulators. Recent studies highlight its role in developing treatments for inflammatory diseases and microbial infections, aligning with the current focus on precision medicine and sustainable agrochemicals.

From a synthetic perspective, CAS No. 1805953-71-2 offers advantages in regioselective functionalization, allowing chemists to tailor its reactivity for specific applications. Its stability under various reaction conditions makes it suitable for high-throughput screening and combinatorial chemistry. Industry professionals frequently search for efficient synthesis routes and scalable production methods for this compound, reflecting its commercial relevance in contract manufacturing and custom synthesis services.

Environmental and safety considerations are also critical when working with 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's low ecotoxicity profile aligns with the increasing regulatory emphasis on green chemistry principles, a topic frequently queried in academic and industrial forums.

In the context of intellectual property, CAS No. 1805953-71-2 has been referenced in several patents related to kinase inhibitors and herbicide formulations, demonstrating its cross-industry utility. Analytical data, including NMR spectra and HPLC purity specifications, are often requested by quality control teams, highlighting the need for standardized characterization protocols.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, 2,6-Diamino-3-(difluoromethyl)-4-methoxypyridine remains a focal point for innovation. Its compatibility with microwave-assisted synthesis and flow chemistry techniques positions it at the forefront of modern process optimization strategies, addressing the industry's push for cost-effective and time-efficient production methodologies.